Cas no 2418677-27-5 (methyl 3-{2-(tert-butoxy)-2-oxoethoxymethyl}-5-sulfanylbenzoate)

• Product Name: methyl 3-{2-(tert-butoxy)-2-oxoethoxymethyl}-5-sulfanylbenzoate
• CAS No: 2418677-27-5
• MF: C₁₅H₂₀O₅S
• MW: 312.381303787231
• CID: 5677282
• PubChem ID: 165771959
• Update Time: 2025-06-12

methyl 3-{2-(tert-butoxy)-2-oxoethoxymethyl}-5-sulfanylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-{[2-(tert-butoxy)-2-oxoethoxy]methyl}-5-sulfanylbenzoate
• EN300-26625899
• 2418677-27-5
• methyl 3-{2-(tert-butoxy)-2-oxoethoxymethyl}-5-sulfanylbenzoate

• Inchi： 1S/C15H20O5S/c1-15(2,3)20-13(16)9-19-8-10-5-11(14(17)18-4)7-12(21)6-10/h5-7,21H,8-9H2,1-4H3
• InChI Key： BVIMZGSAWRWPET-UHFFFAOYSA-N
• SMILES： SC1C=C(C(=O)OC)C=C(C=1)COCC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 312.10314491g/mol
• Monoisotopic Mass: 312.10314491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 62.8Ų

Additional information on methyl 3-{2-(tert-butoxy)-2-oxoethoxymethyl}-5-sulfanylbenzoate

Methyl 3-{2-(tert-butoxy)-2-oxoethoxymethyl}-5-sulfanylbenzoate (CAS No. 2418677-27-5): A Comprehensive Overview

Methyl 3-{2-(tert-butoxy)-2-oxoethoxymethyl}-5-sulfanylbenzoate, identified by its CAS number 2418677-27-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug development and medicinal chemistry. The presence of multiple functional groups, including a benzoyl moiety and a sulfanyl substituent, makes it a versatile intermediate for the synthesis of more complex pharmacophores.

The compound's structure incorporates several key features that contribute to its reactivity and utility. The tert-butoxy group at the 2-position of the ethoxyethyl side chain provides steric hindrance, which can influence the molecule's interactions with biological targets. Additionally, the 2-oxo (or β-keto) group introduces a site for nucleophilic addition reactions, making it a valuable building block for constructing heterocyclic scaffolds. These attributes have positioned this compound as a candidate for further exploration in the design of novel therapeutic agents.

In recent years, there has been growing interest in the development of sulfanyl-containing compounds due to their demonstrated biological activity. Sulfanyl groups are known to enhance binding affinity and metabolic stability, making them valuable in drug design. The incorporation of a sulfanyl group at the 5-position of the benzene ring in Methyl 3-{2-(tert-butoxy)-2-oxoethoxymethyl}-5-sulfanylbenzoate adds to its appeal as a pharmacological scaffold. This modification can alter electronic properties and influence molecular interactions, potentially leading to enhanced efficacy against various biological targets.

The synthesis of this compound involves multi-step organic transformations that highlight the synthetic prowess required to construct such complex molecules. The benzoyl moiety serves as a key anchor point for further functionalization, allowing chemists to introduce additional substituents or linkages as needed. The ethoxyethyl side chain, with its protected hydroxyl group, provides a handle for further derivatization, enabling the construction of larger molecular architectures.

Recent advancements in computational chemistry have facilitated the virtual screening and design of molecules like Methyl 3-{2-(tert-butoxy)-2-oxoethoxymethyl}-5-sulfanylbenzoate. By leveraging molecular modeling techniques, researchers can predict binding affinities and optimize structures for improved biological activity. These computational methods have become indispensable tools in modern drug discovery, allowing for rapid assessment of potential candidates before experimental synthesis.

The compound's potential applications extend beyond traditional pharmaceuticals. Its structural features make it suitable for use as an intermediate in the synthesis of agrochemicals and specialty chemicals. The benzoyl and sulfanyl groups provide handles for further modifications, enabling the creation of molecules with tailored properties for specific industrial applications.

In conclusion, Methyl 3-{2-(tert-butoxy)-2-oxoethoxymethyl}-5-sulfanylbenzoate (CAS No. 2418677-27-5) represents a fascinating molecule with broad utility in chemical synthesis and drug development. Its unique structural features and functional groups make it a valuable tool for medicinal chemists seeking to design novel therapeutic agents. As research continues to uncover new applications for sulfanyl-containing compounds, this molecule is poised to play an important role in future advancements.